Cas no 83113-54-6 (benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside)

• Product Name: benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
• CAS No: 83113-54-6
• MF: C₂₁H₂₆O₁₀
• MW: 438.425147533417
• CID: 2024751
• Update Time: 2025-10-29

benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
• benzyl alcohol 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
• benzyl-2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
• BGLU
• O-benzyl-2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
• phenylmethyl O-beta-D-glucopyranoside tetraacetate
• β-D-Galactopyranoside, phenylmethyl, tetraacetate (9CI)

• Inchi： 1S/C21H26O10/c1-12(22)26-11-17-18(28-13(2)23)19(29-14(3)24)20(30-15(4)25)21(31-17)27-10-16-8-6-5-7-9-16/h5-9,17-21H,10-11H2,1-4H3/t17-,18+,19+,20-,21-/m1/s1
• InChI Key： XDMACMMTPGFUCZ-XDWAVFMPSA-N
• SMILES： O([C@H]1[C@@H](OC(=O)C)[C@@H](COC(=O)C)O[C@@H](OCC2C=CC=CC=2)[C@@H]1OC(=O)C)C(=O)C

Additional information on benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside

Chemical and Biological Properties of Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside (CAS No. 83113-54-6)

Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside (CAS No. 83113-54-6) is a well-characterized glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a beta-D-glucopyranose core acetylated at all hydroxyl positions and protected by benzyl groups, serves as a versatile intermediate in synthetic chemistry and a valuable tool in studying carbohydrate-mediated biological processes.

The structure of Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside consists of a glucose unit where the hydroxyl groups at positions 2, 3, 4, and 6 are acetylated to enhance stability and reactivity. Additionally, the anomeric hydroxyl group at position 1 is linked to a benzyl group, which provides further protection while maintaining the glycosidic linkage. This configuration makes it an ideal candidate for various chemical modifications and biological assays.

In recent years, the study of carbohydrate derivatives has seen remarkable advancements due to their pivotal role in cellular recognition, immune responses, and disease mechanisms. Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside has been widely utilized in the synthesis of complex carbohydrates and glycoconjugates. Its stability under various reaction conditions allows for efficient functionalization via selective deprotection strategies, making it a preferred choice for researchers exploring glycoscience.

One of the most compelling applications of Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside is in the development of carbohydrate-based drugs. The ability to modify its structure enables the creation of novel glycosides with enhanced bioavailability and targeted biological activity. For instance, derivatives of this compound have been investigated for their potential in modulating enzyme activities and receptor interactions relevant to inflammatory diseases and cancer.

Recent studies have highlighted the significance of Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside in understanding carbohydrate-protein interactions. Researchers have employed this compound to probe the binding mechanisms of lectins and glycosidases, which are critical for cellular processes such as cell adhesion and pathogen recognition. The acetylated and benzyl-protected groups provide a scaffold that allows for precise structural modifications while maintaining the integrity of the glycosidic linkage.

The pharmaceutical industry has also shown interest in Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside due to its potential as an intermediate in drug synthesis. Its structural features make it suitable for generating complex glycosidic architectures found in natural products and synthetic drugs. For example, modifications at the anomeric center can lead to different stereoisomers with varying biological activities, offering opportunities for structure-activity relationship studies.

Moreover, Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside has been used in the field of vaccine development. Carbohydrate antigens are essential components of many bacterial and viral pathogens. By synthesizing derivatives of this compound that mimic these antigens, researchers can develop vaccines that elicit robust immune responses. The stability and reactivity of Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside facilitate its incorporation into vaccine formulations designed to combat infectious diseases.

The role of Benzyl 2,3,4，6-tetra-O-acetyl-beta-D-glucopyranoside extends beyond synthetic chemistry into materials science. Its ability to form stable complexes with other molecules has led to its use in developing novel materials with applications in drug delivery systems. These materials can enhance the solubility and stability of bioactive compounds while ensuring controlled release profiles.

In conclusion, Benzyl 2，3，4，6-tetra-O-acetyl-beta-D-glucopyranoside (CAS No.83113-54-6) is a multifaceted compound with significant implications in chemical biology，pharmaceutical research，and material science。 Its structural versatility，stability，and reactivity make it an indispensable tool for researchers exploring carbohydrate chemistry。 As our understanding of glycoscience continues to evolve，the applications of this compound are expected to expand，offering new insights into disease mechanisms and therapeutic strategies.